Cas no 2248291-34-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-propoxybenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-propoxybenzoate
• CAS No: 2248291-34-9
• MF: C₁₈H₁₅NO₅
• MW: 325.315405130386
• CID: 5815206
• PubChem ID: 165726652
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-propoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-propoxybenzoate
• EN300-6516396
• 2248291-34-9

• Inchi： 1S/C18H15NO5/c1-2-10-23-13-7-5-6-12(11-13)18(22)24-19-16(20)14-8-3-4-9-15(14)17(19)21/h3-9,11H,2,10H2,1H3
• InChI Key： CVRAPSCGIYKLFX-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(=C1)OCCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 325.09502258g/mol
• Monoisotopic Mass: 325.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-propoxybenzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-propoxybenzoate (CAS No. 2248291-34-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-propoxybenzoate, identified by its CAS number 2248291-34-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular structure, which includes a dioxo group and a propoxy substituent on a benzoate backbone, fused with an isoindole moiety. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The dioxo group (also known as a ketone group) in the molecule contributes to its reactivity and potential for forming hydrogen bonds, which is crucial for interactions with biological targets. The propoxy substituent introduces a hydrophobic tail, enhancing the compound's solubility and bioavailability in certain environments. The presence of the isoindole ring system adds another layer of complexity, as isoindoles are known for their role in various biological processes and have been investigated for their potential antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-propoxybenzoate aligns well with this trend, as it combines multiple pharmacophoric elements that are known to interact favorably with biological receptors. For instance, studies have shown that isoindole derivatives can modulate enzyme activity and receptor binding, making them valuable scaffolds for drug design.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-propoxybenzoate may exhibit inhibitory effects on specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders. Preliminary in vitro studies have suggested that certain analogs of this compound can inhibit the growth of tumor cells by disrupting critical signaling pathways. Additionally, the compound's ability to cross the blood-brain barrier suggests its potential utility in treating neurological conditions.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-propoxybenzoate is a complex process that requires careful optimization to ensure high yield and purity. The synthetic route typically involves multi-step reactions, including cyclization, alkylation, and esterification. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary functional groups with high precision. The development of efficient synthetic methodologies is essential for scaling up production and making this compound more accessible for further research.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-propoxybenzoate and its potential targets. These studies help predict binding affinities and identify key residues involved in receptor interactions. By leveraging computational tools such as molecular dynamics simulations and docking algorithms, researchers can design analogs with enhanced potency and selectivity.

The pharmacokinetic properties of this compound are also under investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical considerations when evaluating the therapeutic potential of a new drug candidate. Preliminary data suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-propoxybenzoate exhibits favorable pharmacokinetic profiles in animal models, indicating its potential for clinical translation.

In conclusion, 1,3-dioxo-2,3-dihydro1H-isoindol^-₂-yl 3-propoxybenzoate (CAS No.2248291-34^-9) represents a promising entity in the realm of medicinal chemistry. Its unique structural features and demonstrated biological activity position it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in addressing some of the most challenging medical conditions faced today.